Cas no 2349614-35-1 ((1S)-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine)

• Product Name: (1S)-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine
• CAS No: 2349614-35-1
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• CID: 6291013
• PubChem ID: 155858602
• Update Time: 2025-08-05

(1S)-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-7060799
• (1S)-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine
• 2349614-35-1

• Inchi： 1S/C6H12N4/c1-3-5(7)6-4-10(2)9-8-6/h4-5H,3,7H2,1-2H3/t5-/m0/s1
• InChI Key： ABUNMTSGMCLKFK-YFKPBYRVSA-N
• SMILES： N[C@H](C1=CN(C)N=N1)CC

Computed Properties

• Exact Mass: 140.106196400g/mol
• Monoisotopic Mass: 140.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 56.7Ų

Additional information on (1S)-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine

Introduction to (1S)-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine and CAS No. 2349614-35-1

(1S)-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by the Chemical Abstracts Service registry number CAS No. 2349614-35-1, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents. The molecular structure of this compound incorporates a triazole ring, which is a heterocyclic aromatic ring system known for its broad spectrum of biological activities. The presence of the 1-methyl substituent on the triazole ring and the configuration of the amine group at the propyl chain endows the molecule with distinct chemical reactivity and potential pharmacological effects.

The significance of this compound lies in its versatility as a building block in medicinal chemistry. The triazole moiety is well-documented for its role in enhancing drug binding affinity and stability, making it a preferred scaffold in drug design. Recent advancements in computational chemistry have highlighted the importance of optimizing the electronic and steric properties of triazole derivatives to improve their pharmacokinetic profiles. In particular, studies have shown that modifications to the methyl-substituted triazole ring can significantly influence the compound's interaction with biological targets, thereby modulating its therapeutic efficacy.

In the context of contemporary pharmaceutical research, (1S)-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine has been explored as a precursor for synthesizing small molecule inhibitors targeting various disease pathways. For instance, research has demonstrated its utility in developing compounds that modulate enzyme activity relevant to inflammatory responses and metabolic disorders. The stereochemistry of the amine group, specifically the (1S) configuration, plays a crucial role in determining the compound's biological activity. This chirality is often critical for achieving optimal pharmacological effects while minimizing off-target interactions.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the triazole ring through cycloaddition reactions, followed by functional group transformations to introduce the propylamine moiety with precise stereochemical control. Advances in catalytic systems have enabled more efficient and scalable production processes for such complex molecules. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds with high selectivity and yield.

The pharmacological potential of (1S)-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine has been investigated through both in vitro and in vivo studies. Preliminary results suggest that derivatives of this compound exhibit promising activity against several therapeutic targets. Notably, modifications to the propyl chain have been shown to enhance binding affinity to specific protein receptors involved in neurological disorders. Additionally, computational modeling has been used to predict optimal analogs based on virtual screening approaches, further validating its role as a lead compound.

The integration of machine learning techniques into drug discovery has accelerated the process of identifying promising candidates like (1S)-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine. By leveraging large datasets and predictive algorithms, researchers can rapidly assess structural features that correlate with biological activity. This high-throughput approach has been instrumental in refining synthetic strategies to produce more potent and selective derivatives. The combination of experimental validation with computational insights ensures a robust pipeline for translating basic research into clinical applications.

In conclusion, (1S)-1-(1-methyl-1H-1,2,3-triazol-4-ylopropanamino) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The synergistic interplay between stereochemistry, electronic properties, and biological target interactions underscores its importance as a scaffold for drug development. As research continues to uncover new mechanisms underlying disease pathogenesis, compounds like this are poised to play a pivotal role in next-generation therapeutics.